Cas no 1379794-42-9 (5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid)

• Product Name: 5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid
• CAS No: 1379794-42-9
• MF: C₆H₅F₅N₂O₄S
• MW: 296.17
• CID: 5092748
• Update Time: 2025-06-11

5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic Acid
• 5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid

• Inchi： 1S/C6H5F5N2O4S/c7-5(8)17-4-2(1-18(14,15)16)3(12-13-4)6(9,10)11/h5H,1H2,(H,12,13)(H,14,15,16)
• InChI Key： DJCPUQYOVZYBMS-UHFFFAOYSA-N
• SMILES： C(C1=NNC(OC(F)F)=C1CS(=O)(O)=O)(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid

5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic Acid (CAS No. 1379794-42-9): A Comprehensive Overview

5-(Difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid (CAS No. 1379794-42-9) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethoxy group, a trifluoromethyl group, and a methanesulfonic acid moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, enhancing their lipophilicity and metabolic stability. This is particularly important in drug design, where optimizing these properties can significantly improve the pharmacokinetic profile of a compound. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The methanesulfonic acid moiety adds an acidic functional group, which can be crucial for the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The combination of its structural features allows it to effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This finding opens up new avenues for the development of targeted cancer therapies.

The synthetic route to 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid has been extensively studied and optimized to improve yield and purity. One common approach involves the reaction of 3-trifluoromethyl-1H-pyrazole with difluoroiodomethane followed by sulfonation with methanesulfonyl chloride. This multistep process requires careful control of reaction conditions to ensure high selectivity and efficiency.

The physicochemical properties of 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity.

In preclinical studies, 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid has shown promising results in animal models of inflammation and cancer. For example, it has been effective in reducing inflammation in rodent models of arthritis and has demonstrated significant antitumor activity in xenograft models of human cancer. These findings provide strong evidence for its therapeutic potential and warrant further investigation in clinical trials.

The safety profile of 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid is also an important consideration. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-(difluoromethoxy)-3-(trifluoromethyl)-1H-pyrazole-4-methanesulfonic acid (CAS No. 1379794-42-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammation and cancer. Further research and clinical trials are needed to fully realize its therapeutic potential.